1-Cyano-8-fluoronaphthalene

• CAS No.: 33718-13-7
• Molecular Formula: C11H6FN
• Molecular Weight: 171.17 g/mol
• IUPAC Name: 8-fluoronaphthalene-1-carbonitrile
• InChI: InChI=1S/C11H6FN/c12-10-6-2-4-8-3-1-5-9(7-13)11(8)10/h1-6H
• InChI Key: QDRCWUOWZDTVKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C#N)C(=CC=C2)F

Description

It is a derivative of naphthalene, where a cyano group (–CN) and a fluorine atom (–F) are substituted at the 1 and 8 positions, respectively

Preparation Methods

The synthesis of 1-Cyano-8-fluoronaphthalene typically involves the following steps:

Diazotization Reaction: 1-naphthylamine is reacted with nitrous acid, nitrous acid ester, or nitrite in an acidic medium to form a diazonium salt.

Fluorination: The diazonium salt is then reacted with fluoroboric acid or fluorophosphoric acid to form diazo fluoroborate or diazo fluorophosphate.

Decomposition: The diazo fluoroborate or diazo fluorophosphate is heated to decompose and yield 1-fluoronaphthalene.

Cyanation: Finally, 1-fluoronaphthalene is reacted with copper cyanide to introduce the cyano group, resulting in this compound.

Industrial production methods often involve optimizing these steps to ensure high yield and purity, while minimizing side products and reaction time .

Chemical Reactions Analysis

1-Cyano-8-fluoronaphthalene undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions due to the presence of the cyano and fluorine groups.

Oxidation and Reduction: It can undergo oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly reported.

Coupling Reactions: It can be used in Suzuki-Miyaura coupling reactions, where it reacts with boron reagents to form carbon-carbon bonds.

Common reagents used in these reactions include palladium catalysts, boron reagents, and various bases and solvents . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Cyano-8-fluoronaphthalene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: Its derivatives are studied for their potential biological activities.

Medicine: It serves as a precursor in the synthesis of pharmaceutical compounds.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Cyano-8-fluoronaphthalene involves its ability to participate in various chemical reactions due to the presence of the cyano and fluorine groups. These groups can influence the reactivity and stability of the compound, allowing it to interact with different